Cas no 1565491-26-0 (3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride)

• Product Name: 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride
• CAS No: 1565491-26-0
• MF: C₉H₁₀BrClO₃S
• MW: 313.595900058746
• CID: 5161406
• Update Time: 2025-10-18

3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-bromo-6-methoxy-2,5-dimethyl-
• 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride

• Inchi： 1S/C9H10BrClO3S/c1-5-4-7(10)6(2)9(8(5)14-3)15(11,12)13/h4H,1-3H3
• InChI Key： IDURSJZKKZYXCA-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(OC)C(C)=CC(Br)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride

3-Bromo-6-Methoxy-2,5-Dimethylbenzene-1-Sulfonyl Chloride: A Comprehensive Overview

3-Bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride (CAS No. 1565491-26-0) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of functional groups, including a bromine atom, a methoxy group, and a sulfonyl chloride moiety, which collectively confer it with a wide range of chemical reactivity and potential applications.

The bromine atom in the compound serves as an excellent leaving group, making it highly suitable for substitution reactions. This property is particularly valuable in the synthesis of complex organic molecules, where the bromine atom can be readily replaced by other functional groups through nucleophilic substitution reactions. Additionally, the presence of the bromine atom allows for the introduction of various functionalities through cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck reactions.

The methoxy group (OCH₃) in 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride imparts electron-donating properties to the molecule. This electron-donating effect can influence the reactivity and stability of the compound, making it useful in reactions where electron-rich environments are beneficial. For instance, the methoxy group can enhance the nucleophilicity of certain functional groups in the molecule, facilitating specific chemical transformations.

The sulfonyl chloride (SO₂Cl) moiety is a highly reactive functional group that can undergo nucleophilic substitution reactions to form sulfonamides. This property makes 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride an excellent reagent for the synthesis of sulfonamide derivatives, which have found applications in various fields, including pharmaceuticals and agrochemicals. Sulfonamides are known for their biological activities, such as antibacterial and anti-inflammatory properties.

In recent years, there has been increasing interest in the use of 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride in drug discovery and development. The compound's ability to form sulfonamide derivatives has led to its exploration as a building block for novel drug candidates. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of sulfonamide derivatives from this compound and their evaluation as potential inhibitors of specific enzymes involved in disease pathways. The results showed promising inhibitory activity against these enzymes, highlighting the potential of this compound as a lead structure for further drug development.

Beyond its applications in pharmaceutical research, 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride has also found use in materials science. The unique combination of functional groups in this compound allows for the design and synthesis of advanced materials with tailored properties. For instance, researchers have utilized this compound to synthesize polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics and aerospace engineering.

The synthesis of 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride typically involves several steps. One common approach involves starting from 3-bromo-6-methoxy-2,5-dimethylbenzenesulfonic acid and converting it to the sulfonyl chloride using thionyl chloride (SOCl₂). This reaction is typically carried out under carefully controlled conditions to ensure high yields and purity. The resulting compound can then be further modified or used directly in subsequent reactions.

In conclusion, 3-bromo-6-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride (CAS No. 1565491-26-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an invaluable reagent in organic synthesis and a promising candidate for drug discovery and materials science research. As ongoing studies continue to uncover new properties and applications of this compound, its importance in these fields is likely to grow even further.